Cas no 66340-28-1 (desacetylcefotaxime)

Desacetylcefotaxime is a metabolite of cefotaxime in vivo. Its antibacterial activity in vitro is similar to that of the parent compound against a variety of aerobic and anaerobic bacteria

desacetylcefotaxime structure

Product Name:desacetylcefotaxime

CAS No:66340-28-1

Molecular Formula:C₁₄H₁₅N₅O₆S₂

Molecular Weight:413.42900

CID:963756

PubChem ID:9576239

desacetylcefotaxime Properties

Names and Identifiers

- desacetylcefotaxime
- 3-Desacetyl Cefotaxime
- 3-DESACETYL CEFOTAXIME ,PALE YELLOW SOLID
- (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Deacetylcefotaxime
- Cefotaxime impurity B
- HY-126129
- CEFOTAXIME IMPURITY B [EP IMPURITY]
- CS-0090612
- 3-DESACETYLCEFOTAXIME
- UNII-6E65O1Y1P8
- CEFOTAXIME SODIUM IMPURITY B [EP IMPURITY]
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-3-(HYDROXYMETHYL)-8-OXO-, (6R-(6.ALPHA.,7.BETA.(Z)))-
- (6R,7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 66340-28-1
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(hydroxymethyl)-8-oxo-, (6R,7R)-
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(hydroxymethyl)-8-oxo-, (6R-(6alpha,7beta(Z)))-
- (6R,7R)-7-(((2Z)-2-(2-AMINOTHIAZOL-4-YL)-2-(METHOXYIMINO)ACETYL)AMINO)-3-(HYDROXYMETHYL)-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID
- DEACETYLCEFOTAXIME [USP IMPURITY]
- 6E65O1Y1P8
- (6R,7R)-7-{[(2Z)-1-hydroxy-2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2-(methoxyimino)ethylidene]amino}-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2Z)-2-(2-AMINO-4-THIAZOLYL)-2-(METHOXYIMINO)ACETYL)AMINO)-3-(HYDROXYMETHYL)-8-OXO-, (6R,7R)-
- SCHEMBL5679450
- (6R,7R)-7-(((2Z)-1-hydroxy-2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2-(methoxyimino)ethylidene)amino)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- CEFOTAXIME IMPURITY B (EP IMPURITY)
- CEFOTAXIME SODIUM IMPURITY B (EP IMPURITY)
- DEACETYLCEFOTAXIME (USP IMPURITY)
- +Expand
- InChIKey： FHYWAOQGXIZAAF-GHXIOONMSA-N
- Inchi： InChI=1S/C14H15N5O6S2/c1-25-18-7(6-4-27-14(15)16-6)10(21)17-8-11(22)19-9(13(23)24)5(2-20)3-26-12(8)19/h4,8,12,20H,2-3H2,1H3,(H2,15,16)(H,17,21)(H,23,24)/b18-7-/t8-,12-/m1/s1
- SMILES： CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)CO)C(=O)O

Computed Properties

Exact Mass: 413.046376g/mol
Surface Charge: 0
XLogP3: -1.9
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 6
Monoisotopic Mass: 413.046376g/mol
Monoisotopic Mass: 413.046376g/mol
Topological Polar Surface Area: 221Å²
Heavy Atom Count: 27
Complexity: 729
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: -0.48500
PSA: 225.20000
Melting Point: >200°C (dec.)
Solubility: Very slightly soluble (0.14 g/l) (25 º C),
Density: 1.92±0.1 g/cm3 (20 ºC 760 Torr),

desacetylcefotaxime Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FDSS-5mg	desacetylcefotaxime	66340-28-1	97%	5mg	$224.00
A2B Chem LLC	AH16924-2mg	desacetylcefotaxime	66340-28-1		2mg	$188.00
SHENG KE LU SI SHENG WU JI SHU	sc-471322-5 mg	3-Desacetyl cefotaxime,	66340-28-1		5mg	￥4,061.00	2023-07-11

desacetylcefotaxime Suppliers

Hubei Yangxin Pharmaceutical Technology Co., Ltd

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MR./MRS.:YANG YI PENG

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HU BEI YANG XIN YI YAO Technology Co., Ltd.

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(CAS:66340-28-1)

MR./MRS.:XIONG LEI

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:66340-28-1)

MR./MRS.:TANG SI LEI

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Email:2881489226@qq.com

desacetylcefotaxime Related Literature

1. Index pages

Analyst 1988 113 A001
2. A high-accuracy screening method of 44 cephalosporins in meat using liquid chromatography quadrupole-orbitrap hybrid mass spectrometry

Yun-He Hong,Xiu-Li Xu,Wei-Qing Li,Bo-Zhou Xu,Han-Qiu Wu,Yan Cheng,Hong Chen,Bao-Shan Zhang,Feng Zhang Anal. Methods 2017 9 6534
3. Contents pages

Analyst 1988 113 X023
4. High-performance liquid chromatography with anodic amperometric detection for the determination of cefotaxime and its metabolites

Huguette Fabre,Marie Dominique Blanchin,Ubbo Tjaden Analyst 1986 111 1281
5. Liquid chromatography with amperometric detection for the determination of cephalosporins in biological fluids

Huguette Fabre,Marie-Dominique Blanchin,Wim Th. Kok Analyst 1988 113 651
6. Determination of cefotaxime, desacetylcefotaxime, cefmenoxime and ceftizoxime in biological samples by fluorescence detection after separation by thin-layer chromatography

Marie-Dominique Blanchin,Marie-Laure Rondot-Dudragne,Huguette Fabre,Bernadette Mandrou Analyst 1988 113 899

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